N-(5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzo[d]thiazole-6-carboxamide

• IUPAC Name: N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C18H14N4O4S/c1-24-12-5-11(6-13(8-12)25-2)17-21-22-18(26-17)20-16(23)10-3-4-14-15(7-10)27-9-19-14/h3-9H,1-2H3,(H,20,22,23)
• InChI Key: AHOGSAPMFKWRJR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2=NN=C(O2)NC(=O)C3=CC4=C(C=C3)N=CS4)OC
• Molecular Formula: C18H14N4O4S
• Molecular Weight: 382.4 g/mol

Description

“N-(5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzo[d]thiazole-6-carboxamide” is a chemical compound that is related to the thiazole ring. Thiazole derivatives have been studied extensively in recent decades due to their diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties.

Molecular Structure Analysis

Thiazole is a heterocyclic organic compound with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antiviral Activity

• Researchers have investigated indole derivatives for their antiviral properties. . Additionally, 4-alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide derivatives demonstrated potency against Coxsackie B4 virus.

Anticancer Potential

• . This suggests potential applications in cancer therapy.

Future Directions

The future directions for research on “N-(5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzo[d]thiazole-6-carboxamide” and similar compounds could involve further exploration of their diverse biological activities and potential applications in medicine. This could include the development of new compounds with lesser side effects.

Mechanism of Action

Target of Action

Compounds with similar structures have been found to target enzymes like thymidylate synthase , which plays a crucial role in DNA synthesis and repair.

Biochemical Pathways

If it does indeed target thymidylate synthase, it would affect the de novo mitochondrial thymidylate biosynthesis pathway .

Result of Action

If it inhibits thymidylate synthase, it could potentially lead to a decrease in dna synthesis and repair .

Action Environment

Factors such as temperature, ph, and the presence of other substances could potentially affect its action .